3-(4-methylphenyl)-4-(3-nitrophenyl)-5-phenyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C24H18N4O3
• Molecular Weight: 410.4 g/mol
• IUPAC Name: 3-(4-methylphenyl)-4-(3-nitrophenyl)-5-phenyl-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C24H18N4O3/c1-15-10-12-16(13-11-15)21-20-22(26-25-21)24(29)27(18-7-3-2-4-8-18)23(20)17-6-5-9-19(14-17)28(30)31/h2-14,23H,1H3,(H,25,26)
• InChI Key: ZLHZWPLUEANMET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NNC3=C2C(N(C3=O)C4=CC=CC=C4)C5=CC(=CC=C5)[N+](=O)[O-]

Description

3-(4-METHYLPHENYL)-4-(3-NITROPHENYL)-5-PHENYL-4,5-DIHYDROPYRROLO[3,4-C]PYRAZOL-6(1H)-ONE is a complex organic compound that belongs to the class of dihydropyrrolopyrazoles

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-METHYLPHENYL)-4-(3-NITROPHENYL)-5-PHENYL-4,5-DIHYDROPYRROLO[3,4-C]PYRAZOL-6(1H)-ONE typically involves multi-step organic reactions. A common synthetic route may include:

Formation of the pyrrolopyrazole core: This can be achieved through a cyclization reaction involving appropriate precursors.

Functionalization: Introduction of the 4-methylphenyl, 3-nitrophenyl, and phenyl groups through substitution reactions.

Industrial Production Methods

Industrial production methods for such compounds often involve optimizing reaction conditions to maximize yield and purity. This may include:

Catalysts: Use of specific catalysts to enhance reaction rates.

Solvents: Selection of suitable solvents to dissolve reactants and facilitate reactions.

Temperature and Pressure: Control of temperature and pressure to favor desired reaction pathways.